Cas no 17258-26-3 (3-chloro-4,6-dimethylpyridazine)

• Product Name: 3-chloro-4,6-dimethylpyridazine
• CAS No: 17258-26-3
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD17016067
• CID: 1107625
• PubChem ID: 14450243
• Update Time: 2025-04-23

3-chloro-4,6-dimethylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4,6-dimethyl-Pyridazine
• 3-chloro-4,6-dimethylpyridazine
• 3-Chloro-4,6-diMethyl-py...
• 17258-26-3
• CS-0051416
• EN300-3187735
• Z1255433917
• AKOS023556693
• PB31877
• MFCD17016067
• AS-33702
• SCHEMBL1850181
• SY097716
• CIBIWQSBPWNHNJ-UHFFFAOYSA-N

• MDL： MFCD17016067
• Inchi： 1S/C6H7ClN2/c1-4-3-5(2)8-9-6(4)7/h3H,1-2H3
• InChI Key： CIBIWQSBPWNHNJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C)N=N1

Computed Properties

• Exact Mass: 142.02991
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Additional information on 3-chloro-4,6-dimethylpyridazine

3-Chloro-4,6-Dimethylpyridazine: A Comprehensive Overview

The compound 3-chloro-4,6-dimethylpyridazine, also known by its CAS number 17258-26-3, is a fascinating molecule with significant applications in various fields. This compound belongs to the pyridazine family, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The presence of chlorine and methyl groups at specific positions imparts unique chemical properties to this molecule. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to 3-chloro-4,6-dimethylpyridazine.

The molecular structure of 3-chloro-4,6-dimethylpyridazine consists of a pyridazine ring with a chlorine atom at position 3 and methyl groups at positions 4 and 6. This arrangement creates a molecule with high symmetry and electronic stability. The compound has a molecular formula of C8H9ClN2 and a molecular weight of approximately 171.59 g/mol. Its physical properties include a melting point of around 115°C and a boiling point of about 285°C under standard conditions.

The synthesis of 3-chloro-4,6-dimethylpyridazine typically involves multi-step organic reactions. One common method is the cyclization of appropriate precursors followed by chlorination and methylation steps. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly synthesis routes. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and reduce byproduct formation.

3-Chloro-4,6-dimethylpyridazine finds applications in several industries due to its unique chemical properties. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant activities. Additionally, it is used as an intermediate in the production of agrochemicals, particularly in the development of herbicides and fungicides.

In recent years, there has been growing interest in exploring the electrochemical properties of 3-chloro-4,6-dimethylpyridazine. Researchers have investigated its potential as an electrode material in organic electronics due to its high electron mobility and stability under oxidative conditions. Experimental results indicate that this compound could be a promising candidate for use in flexible electronic devices.

The environmental impact of 3-chloro-4,6-dimethylpyridazine has also been a topic of concern. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems. Regulatory bodies are continuously monitoring its use to ensure compliance with safety standards.

In conclusion, 3-chloro-4,6-dimethylpyridazine is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and properties make it an attractive target for both academic research and industrial development. As new synthetic methods and applications emerge, this compound is expected to play an increasingly important role in advancing modern chemistry.